Cas no 2137987-28-9 (3-(2,3-dimethylazetidin-1-yl)-N-ethyl-2,2-difluoropropan-1-amine)

• Product Name: 3-(2,3-dimethylazetidin-1-yl)-N-ethyl-2,2-difluoropropan-1-amine
• CAS No: 2137987-28-9
• MF: C₁₀H₂₀F₂N₂
• MW: 206.276009559631
• CID: 5299857
• Update Time: 2025-07-02

3-(2,3-dimethylazetidin-1-yl)-N-ethyl-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• [3-(2,3-dimethylazetidin-1-yl)-2,2-difluoropropyl](ethyl)amine
• 3-(2,3-dimethylazetidin-1-yl)-N-ethyl-2,2-difluoropropan-1-amine
• 1-Azetidinepropanamine, N-ethyl-β,β-difluoro-2,3-dimethyl-

• Inchi： 1S/C10H20F2N2/c1-4-13-6-10(11,12)7-14-5-8(2)9(14)3/h8-9,13H,4-7H2,1-3H3
• InChI Key： GGPPJVYFZFZRKY-UHFFFAOYSA-N
• SMILES： FC(CNCC)(CN1CC(C)C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 185
• XLogP3: 1.9
• Topological Polar Surface Area: 15.3

Additional information on 3-(2,3-dimethylazetidin-1-yl)-N-ethyl-2,2-difluoropropan-1-amine

Exploring the Potential of 3-(2,3-dimethylazetidin-1-yl)-N-ethyl-2,2-difluoropropan-1-amine (CAS No. 2137987-28-9) in Modern Research

The compound 3-(2,3-dimethylazetidin-1-yl)-N-ethyl-2,2-difluoropropan-1-amine (CAS No. 2137987-28-9) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and chemical research. This molecule, characterized by its azetidine ring and difluoropropan-1-amine backbone, offers a promising scaffold for drug discovery and material science. Researchers are particularly interested in its bioavailability and selective binding capabilities, which could pave the way for novel therapeutics targeting neurological and metabolic disorders.

One of the most searched questions in the field of organic chemistry is: "What are the applications of azetidine derivatives in drug development?" The answer lies in the versatility of compounds like 3-(2,3-dimethylazetidin-1-yl)-N-ethyl-2,2-difluoropropan-1-amine. Its azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity, which enhances binding affinity to biological targets. This makes it a valuable building block for designing enzyme inhibitors and receptor modulators, particularly in the context of GPCR-targeted therapies.

Another hot topic in the scientific community is the role of fluorinated compounds in improving drug efficacy. The presence of difluoropropan-1-amine in this molecule highlights its potential to enhance metabolic stability and membrane permeability. Fluorination is a key strategy in modern medicinal chemistry, as it can significantly alter a compound's pharmacokinetic profile. This aligns with the growing demand for next-generation pharmaceuticals with improved safety and efficacy profiles.

From a synthetic chemistry perspective, the CAS No. 2137987-28-9 compound represents a fascinating challenge for researchers. Its synthesis involves intricate steps, including the formation of the azetidine ring and the introduction of fluorine atoms. Recent advancements in catalytic methods and flow chemistry have made it easier to access such complex structures, opening doors for scalable production. This is particularly relevant for industries focused on high-value intermediates and custom synthesis.

In the context of AI-driven drug discovery, molecules like 3-(2,3-dimethylazetidin-1-yl)-N-ethyl-2,2-difluoropropan-1-amine are often used as case studies. Computational tools can predict their binding modes and ADME properties, accelerating the identification of lead compounds. This synergy between experimental and in silico approaches is reshaping the landscape of precision medicine and personalized therapeutics.

Environmental and regulatory considerations also play a role in the adoption of such compounds. The sustainable synthesis of fluorinated molecules is a growing area of interest, driven by the need for greener chemical processes. Researchers are exploring biocatalysis and renewable feedstocks to minimize the environmental footprint of producing compounds like CAS No. 2137987-28-9.

In summary, 3-(2,3-dimethylazetidin-1-yl)-N-ethyl-2,2-difluoropropan-1-amine (CAS No. 2137987-28-9) stands at the intersection of innovation and practicality. Its structural features and potential applications make it a compelling subject for ongoing research, particularly in the realms of drug discovery, material science, and sustainable chemistry. As the scientific community continues to unravel its possibilities, this compound may well become a cornerstone in the development of next-generation therapeutics and advanced materials.